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Compound of Interest

Compound Name: 1,2,4-Trimethoxybenzene

Cat. No.: B152335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thermo Fisher Scientific's 1,2,4-
Trimethoxybenzene, including its specifications, applications in research and drug

development, and relevant experimental insights.

Core Product Specifications
1,2,4-Trimethoxybenzene is offered by Thermo Fisher Scientific under the "Thermo Scientific

Chemicals" brand, formerly part of the Alfa Aesar portfolio. It is primarily utilized as a

pharmaceutical intermediate. The key quantitative and qualitative specifications are

summarized below.
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Property Specification

CAS Number 135-77-3

Molecular Formula C₉H₁₂O₃

Molecular Weight 168.19 g/mol

Purity (Assay by GC) ≥97.5%

Appearance Clear, colorless to pale yellow or orange liquid

Refractive Index (at 20°C) 1.5310-1.5350

Boiling Point 247 °C

Melting Point 19-21 °C

Density 1.128 g/mL

Flash Point >110 °C

IUPAC Name 1,2,4-trimethoxybenzene

InChI Key AGIQIOSHSMJYJP-UHFFFAOYSA-N

SMILES COC1=CC=C(OC)C(OC)=C1

Table 2: Thermo Fisher Scientific Product Offerings

Catalog Number Quantity

A10483.09 10 g

A10483.18 50 g

Applications in Drug Development and Research
1,2,4-Trimethoxybenzene serves as a versatile building block in organic synthesis and has

shown potential in modulating key biological pathways.

Intermediate in Pharmaceutical Synthesis
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1,2,4-Trimethoxybenzene is a crucial precursor in the synthesis of various pharmaceutical

compounds.[1] Its methoxy-substituted benzene ring allows for diverse chemical modifications,

making it a valuable starting material for creating more complex molecules with therapeutic

potential. For instance, it is used in the synthesis of trimethoxybenzidine, a component of drugs

like Nicorandil, which is used to treat angina.[1]

NLRP3 Inflammasome Inhibition
Recent research has identified 1,2,4-Trimethoxybenzene as a selective inhibitor of the NLRP3

(NOD-like receptor family pyrin domain-containing 3) inflammasome.[2] The NLRP3

inflammasome is a key component of the innate immune system and is implicated in a variety

of inflammatory diseases. Inhibition of this pathway by 1,2,4-Trimethoxybenzene suggests its

potential as a lead compound for the development of therapeutics for NLRP3-driven diseases

such as multiple sclerosis.[2]

Signaling Pathway: NLRP3 Inflammasome Inhibition
The following diagram illustrates the proposed mechanism of action of 1,2,4-
Trimethoxybenzene in the inhibition of the NLRP3 inflammasome signaling pathway.
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NLRP3 inflammasome inhibition by 1,2,4-Trimethoxybenzene.

Experimental Protocols
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While specific, detailed experimental protocols from Thermo Fisher Scientific for 1,2,4-
Trimethoxybenzene are not broadly published, the following methodologies are based on

published research citing its use.

Inhibition of NLRP3 Inflammasome Activation in
Macrophages
This protocol is adapted from a study demonstrating the inhibitory effect of 1,2,4-
Trimethoxybenzene on the NLRP3 inflammasome in bone marrow-derived macrophages

(BMDMs).[2]

1. Cell Culture and Priming:

Culture immortalized murine bone marrow-derived macrophages (iBMDMs) in appropriate

media.

Prime the iBMDMs with lipopolysaccharide (LPS) to upregulate the expression of NLRP3

and pro-IL-1β.

2. Treatment with 1,2,4-Trimethoxybenzene:

Prepare a stock solution of Thermo Fisher Scientific 1,2,4-Trimethoxybenzene in a suitable

solvent (e.g., DMSO).

Treat the primed iBMDMs with 1,2,4-Trimethoxybenzene at a concentration of 1 mM for a

specified pre-incubation period.

3. NLRP3 Inflammasome Activation:

Induce NLRP3 inflammasome activation by treating the cells with an agonist such as

nigericin or ATP.

4. Analysis of Inflammasome Activation:

Collect the cell culture supernatants and cell lysates.

Analyze the supernatants for secreted IL-1β using an ELISA kit.
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Analyze the cell lysates for the presence of cleaved (active) caspase-1 via Western blot.

5. Controls:

Include vehicle-treated control groups (cells treated with the solvent for 1,2,4-
Trimethoxybenzene).

Include positive control groups (cells treated with LPS and the NLRP3 agonist without the

inhibitor).

Include negative control groups (cells treated with LPS only).

Experimental Workflow: Synthesis of a
Pharmaceutical Intermediate
The following diagram illustrates a generalized workflow for the use of 1,2,4-
Trimethoxybenzene in a synthetic organic chemistry setting to produce a more complex

molecule.
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Generalized workflow for organic synthesis using 1,2,4-Trimethoxybenzene.
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Safety and Handling
Refer to the Safety Data Sheet (SDS) provided by Thermo Fisher Scientific for comprehensive

safety and handling information. The SDS can be accessed on the Thermo Fisher Scientific

website by searching for the product catalog number.

Ordering Information
To purchase 1,2,4-Trimethoxybenzene, please visit the Thermo Fisher Scientific website and

use the catalog numbers provided in Table 2. For bulk inquiries or custom formats, it is

recommended to contact Thermo Fisher Scientific directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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